Cas no 62458-81-5 (3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-)
62458-81-5 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-
CAS No:62458-81-5
MF:C9H11ClN2O
MW:198.649441003799
CID:444039
PubChem ID:19596429
Update Time:2025-04-19
3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)-
- 4-chloro-N-propan-2-ylpyridine-3-carboxamide
- DTXSID50598922
- 62458-81-5
- SCHEMBL8485471
- 4-Chloro-N-(propan-2-yl)pyridine-3-carboxamide
- AKOS019797693
-
- Inchi: 1S/C9H11ClN2O/c1-6(2)12-9(13)7-5-11-4-3-8(7)10/h3-6H,1-2H3,(H,12,13)
- InChI Key: ZMFKIRMODNGXAS-UHFFFAOYSA-N
- SMILES: ClC1C=CN=CC=1C(NC(C)C)=O
Computed Properties
- Exact Mass: 198.05613
- Monoisotopic Mass: 198.0559907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 4-chloro-N-(1-methylethyl)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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